
Unraveling Disease Severity: A Comparative
Analysis of Diacetylputrescine Levels

�$�X�W�K�R�U�����%�H�Q�F�K�&�K�H�P���7�H�F�K�Q�L�F�D�O���6�X�S�S�R�U�W���7�H�D�P�����'�D�W�H�����'�H�F�H�P�E�H�U����������

�&�R�P�S�R�X�Q�G���R�I���,�Q�W�H�U�H�V�W

�&�R�P�S�R�X�Q�G���1�D�P�H�� �'�L�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H

�&�D�W�����1�R���� �%�������������� �*�H�W���4�X�R�W�H

�)�R�U���,�P�P�H�G�L�D�W�H���5�H�O�H�D�V�H

�$���J�U�R�Z�L�Q�J���E�R�G�\���R�I���H�Y�L�G�H�Q�F�H���V�X�J�J�H�V�W�V���D���V�L�J�Q�L�I�L�F�D�Q�W���F�R�U�U�H�O�D�W�L�R�Q���E�H�W�Z�H�H�Q���O�H�Y�H�O�V���R�I���W�K�H���S�R�O�\�D�P�L�Q�H

�P�H�W�D�E�R�O�L�W�H���G�L�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H���D�Q�G���W�K�H���V�H�Y�H�U�L�W�\���R�I���F�H�U�W�D�L�Q���L�Q�I�O�D�P�P�D�W�R�U�\���D�Q�G���Q�H�R�S�O�D�V�W�L�F

�G�L�V�H�D�V�H�V�����7�K�L�V���J�X�L�G�H���S�U�R�Y�L�G�H�V���D���F�R�P�S�D�U�D�W�L�Y�H���D�Q�D�O�\�V�L�V���R�I���G�L�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H���O�H�Y�H�O�V���L�Q���F�K�U�R�Q�L�F

�S�D�Q�F�U�H�D�W�L�W�L�V�����R�I�I�H�U�L�Q�J���U�H�V�H�D�U�F�K�H�U�V�����V�F�L�H�Q�W�L�V�W�V�����D�Q�G���G�U�X�J���G�H�Y�H�O�R�S�P�H�Q�W���S�U�R�I�H�V�V�L�R�Q�D�O�V���D

�F�R�P�S�U�H�K�H�Q�V�L�Y�H���R�Y�H�U�Y�L�H�Z���R�I���L�W�V���S�R�W�H�Q�W�L�D�O���D�V���D���G�L�V�H�D�V�H���E�L�R�P�D�U�N�H�U�����7�K�H���I�R�O�O�R�Z�L�Q�J���V�H�F�W�L�R�Q�V���S�U�H�V�H�Q�W

�T�X�D�Q�W�L�W�D�W�L�Y�H���G�D�W�D�����G�H�W�D�L�O�H�G���H�[�S�H�U�L�P�H�Q�W�D�O���S�U�R�W�R�F�R�O�V�����D�Q�G���D���F�R�Q�F�H�S�W�X�D�O���Z�R�U�N�I�O�R�Z���I�R�U���W�K�H���D�Q�D�O�\�V�L�V

�R�I���W�K�L�V���S�U�R�P�L�V�L�Q�J���P�R�O�H�F�X�O�H��

Quantitative Analysis of Urinary �'�L�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H
in Chronic Pancreatitis
�5�H�F�H�Q�W���P�H�W�D�E�R�O�R�P�L�F���V�W�X�G�L�H�V���K�D�Y�H���K�L�J�K�O�L�J�K�W�H�G���X�U�L�Q�D�U�\���G�L�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H���D�V���D���S�R�W�H�Q�W�L�D�O

�E�L�R�P�D�U�N�H�U���I�R�U���G�L�V�W�L�Q�J�X�L�V�K�L�Q�J���F�K�U�R�Q�L�F���S�D�Q�F�U�H�D�W�L�W�L�V�����&�3�����I�U�R�P���K�H�D�O�W�K�\���L�Q�G�L�Y�L�G�X�D�O�V�����$�Q���D�Q�D�O�\�V�L�V���R�I���D

�S�D�Q�H�O���R�I���������X�U�L�Q�D�U�\���S�R�O�\�D�P�L�Q�H�V���G�H�P�R�Q�V�W�U�D�W�H�G���W�K�D�W���D���F�R�P�E�L�Q�D�W�L�R�Q���R�I���D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H��

�G�L�D�F�H�W�\�O�V�S�H�U�P�L�G�L�Q�H�����D�Q�G���G�L�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H���F�R�X�O�G���H�I�I�H�F�W�L�Y�H�O�\���G�L�I�I�H�U�H�Q�W�L�D�W�H���S�D�W�L�H�Q�W�V���Z�L�W�K���F�K�U�R�Q�L�F

�S�D�Q�F�U�H�D�W�L�W�L�V���I�U�R�P���D���F�R�Q�W�U�R�O���J�U�R�X�S��

�9�D�O�L�G�D�W�L�R�Q���	���&�R�P�S�D�U�D�W�L�Y�H
�&�K�H�F�N���$�Y�D�L�O�D�E�L�O�L�W�\���	���3�U�L�F�L�Q�J

�k�������������%�H�Q�F�K�&�K�H�P�����$�O�O���U�L�J�K�W�V���U�H�V�H�U�Y�H�G�� �� �������� �7�H�F�K���6�X�S�S�R�U�W

https://www.benchchem.com/product/b1196854?utm_src=pdf-interest
https://www.benchchem.com/product/b1196854?utm_src=pdf-body
https://www.benchchem.com/product/b1196854?utm_src=pdf-body
https://www.benchchem.com/product/b1196854?utm_src=pdf-body
https://www.benchchem.com/product/b1196854?utm_src=pdf-body
https://www.benchchem.com/product/b1196854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


�%�L�R�P�D�U�N�H

�U���3�D�Q�H�O

�&�R�P�S�R�Q�H

�Q�W

�3�D�W�L�H�Q�W

�*�U�R�X�S

�0�H�D�Q

�&�R�Q�F�H�Q�W�U

�D�W�L�R�Q

���‰�P�R�O���J

�F�U�H�D�W�L�Q�L�Q�H

��

�6�W�D�Q�G�D�U�G

�'�H�Y�L�D�W�L�R�Q

�6�H�Q�V�L�W�L�Y�L�W

�\

�6�S�H�F�L�I�L�F�L�W

�\
�$�8�&

�'�L�D�F�H�W�\�O�S�X�W

�U�H�V�F�L�Q�H

�&�K�U�R�Q�L�F

�3�D�Q�F�U�H�D�W�L�W�L

�V�����Q� ������

�������� �������� ������ ������ ��������

�+�H�D�O�W�K�\

�&�R�Q�W�U�R�O�V

���Q� ������

�������� ��������

�$�F�H�W�\�O�S�X�W�U�H

�V�F�L�Q�H

�&�K�U�R�Q�L�F

�3�D�Q�F�U�H�D�W�L�W�L

�V�����Q� ������

�������� ��������

�+�H�D�O�W�K�\

�&�R�Q�W�U�R�O�V

���Q� ������

�������� ��������

�'�L�D�F�H�W�\�O�V�S

�H�U�P�L�G�L�Q�H

�&�K�U�R�Q�L�F

�3�D�Q�F�U�H�D�W�L�W�L

�V�����Q� ������

�������� ��������

�+�H�D�O�W�K�\

�&�R�Q�W�U�R�O�V

���Q� ������

�������� ��������

�'�D�W�D���V�\�Q�W�K�H�V�L�]�H�G���I�U�R�P���D���V�W�X�G�\���R�Q���X�U�L�Q�D�U�\���S�R�O�\�D�P�L�Q�H���S�D�Q�H�O�V���I�R�U���S�D�Q�F�U�H�D�W�L�F���G�L�V�H�D�V�H�V�>���@�>���@�����7�K�H

�V�H�Q�V�L�W�L�Y�L�W�\�����V�S�H�F�L�I�L�F�L�W�\�����D�Q�G���$�8�&���Y�D�O�X�H�V���U�H�S�U�H�V�H�Q�W���W�K�H���S�H�U�I�R�U�P�D�Q�F�H���R�I���W�K�H���F�R�P�E�L�Q�H�G���S�D�Q�H�O���R�I

�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H�����G�L�D�F�H�W�\�O�V�S�H�U�P�L�G�L�Q�H�����D�Q�G���G�L�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H��

Experimental Protocol: Quantification of Urinary
Polyamines

�9�D�O�L�G�D�W�L�R�Q���	���&�R�P�S�D�U�D�W�L�Y�H
�&�K�H�F�N���$�Y�D�L�O�D�E�L�O�L�W�\���	���3�U�L�F�L�Q�J

�k�������������%�H�Q�F�K�&�K�H�P�����$�O�O���U�L�J�K�W�V���U�H�V�H�U�Y�H�G�� �� �������� �7�H�F�K���6�X�S�S�R�U�W

https://pubmed.ncbi.nlm.nih.gov/35135363/
https://ouci.dntb.gov.ua/en/works/4V3BjGWl/
https://www.benchchem.com/product/b1196854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


�7�K�H���I�R�O�O�R�Z�L�Q�J���S�U�R�W�R�F�R�O���R�X�W�O�L�Q�H�V���W�K�H���P�H�W�K�R�G�R�O�R�J�\���I�R�U���W�K�H���T�X�D�Q�W�L�W�D�W�L�Y�H���D�Q�D�O�\�V�L�V���R�I���X�U�L�Q�D�U�\

�S�R�O�\�D�P�L�Q�H�V�����L�Q�F�O�X�G�L�Q�J���G�L�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H�����X�V�L�Q�J���O�L�T�X�L�G���F�K�U�R�P�D�W�R�J�U�D�S�K�\���P�D�V�V���V�S�H�F�W�U�R�P�H�W�U�\

���/�&���0�6����

�������6�D�P�S�O�H���3�U�H�S�D�U�D�W�L�R�Q��

�8�U�L�Q�H���V�D�P�S�O�H�V���D�U�H���F�R�O�O�H�F�W�H�G���D�Q�G���V�W�R�U�H�G���D�W���������p�&���X�Q�W�L�O���D�Q�D�O�\�V�L�V��

�)�R�U���D�Q�D�O�\�V�L�V�����V�D�P�S�O�H�V���D�U�H���W�K�D�Z�H�G�����D�Q�G���D�����������u�/���D�O�L�T�X�R�W���L�V���P�L�[�H�G���Z�L�W�K���D�Q���L�Q�W�H�U�Q�D�O���V�W�D�Q�G�D�U�G

�V�R�O�X�W�L�R�Q��

�7�K�H���P�L�[�W�X�U�H���L�V���W�K�H�Q���V�X�E�M�H�F�W�H�G���W�R���V�R�O�L�G���S�K�D�V�H���H�[�W�U�D�F�W�L�R�Q���I�R�U���S�X�U�L�I�L�F�D�W�L�R�Q���D�Q�G���F�R�Q�F�H�Q�W�U�D�W�L�R�Q���R�I

�S�R�O�\�D�P�L�Q�H�V��

�������/�&���0�6���$�Q�D�O�\�V�L�V��

�7�K�H���D�Q�D�O�\�V�L�V���L�V���S�H�U�I�R�U�P�H�G���X�V�L�Q�J���D���K�L�J�K���S�H�U�I�R�U�P�D�Q�F�H���O�L�T�X�L�G���F�K�U�R�P�D�W�R�J�U�D�S�K�\���V�\�V�W�H�P���F�R�X�S�O�H�G

�Z�L�W�K���D���W�D�Q�G�H�P���P�D�V�V���V�S�H�F�W�U�R�P�H�W�H�U��

�&�K�U�R�P�D�W�R�J�U�D�S�K�L�F���V�H�S�D�U�D�W�L�R�Q���L�V���D�F�K�L�H�Y�H�G���R�Q���D���&�������U�H�Y�H�U�V�H���S�K�D�V�H���F�R�O�X�P�Q���Z�L�W�K���D���J�U�D�G�L�H�Q�W

�H�O�X�W�L�R�Q��

�7�K�H���P�D�V�V���V�S�H�F�W�U�R�P�H�W�H�U���L�V���R�S�H�U�D�W�H�G���L�Q���P�X�O�W�L�S�O�H���U�H�D�F�W�L�R�Q���P�R�Q�L�W�R�U�L�Q�J�����0�5�0�����P�R�G�H���W�R���G�H�W�H�F�W

�D�Q�G���T�X�D�Q�W�L�I�\���W�K�H���V�S�H�F�L�I�L�F���S�D�U�H�Q�W���G�D�X�J�K�W�H�U���L�R�Q���W�U�D�Q�V�L�W�L�R�Q�V���I�R�U���H�D�F�K���S�R�O�\�D�P�L�Q�H�����L�Q�F�O�X�G�L�Q�J

�G�L�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H��

�������'�D�W�D���$�Q�D�O�\�V�L�V��

�7�K�H���F�R�Q�F�H�Q�W�U�D�W�L�R�Q���R�I���H�D�F�K���S�R�O�\�D�P�L�Q�H���L�V���G�H�W�H�U�P�L�Q�H�G���E�\���F�R�P�S�D�U�L�Q�J���W�K�H���S�H�D�N���D�U�H�D���R�I���W�K�H

�D�Q�D�O�\�W�H���W�R���W�K�D�W���R�I���W�K�H���L�Q�W�H�U�Q�D�O���V�W�D�Q�G�D�U�G��

�6�W�D�W�L�V�W�L�F�D�O���D�Q�D�O�\�V�H�V�����V�X�F�K���D�V���T�X�D�G�U�D�W�L�F���G�L�V�F�U�L�P�L�Q�D�Q�W���D�Q�D�O�\�V�L�V�����D�U�H���H�P�S�O�R�\�H�G���W�R���L�G�H�Q�W�L�I�\���W�K�H

�R�S�W�L�P�D�O���S�D�Q�H�O���R�I���S�R�O�\�D�P�L�Q�H�V���I�R�U���G�L�V�H�D�V�H���G�L�V�F�U�L�P�L�Q�D�W�L�R�Q��

Conceptual Workflow and Signaling Pathway
�7�K�H���U�R�O�H���R�I���G�L�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H���L�Q���G�L�V�H�D�V�H���S�D�W�K�R�J�H�Q�H�V�L�V���L�V���L�Q�W�U�L�Q�V�L�F�D�O�O�\���O�L�Q�N�H�G���W�R���W�K�H���E�U�R�D�G�H�U

�S�R�O�\�D�P�L�Q�H���P�H�W�D�E�R�O�L�V�P���S�D�W�K�Z�D�\�����$�O�W�H�U�D�W�L�R�Q�V���L�Q���W�K�H���D�F�W�L�Y�L�W�\���R�I���H�Q�]�\�P�H�V���V�X�F�K���D�V

�9�D�O�L�G�D�W�L�R�Q���	���&�R�P�S�D�U�D�W�L�Y�H
�&�K�H�F�N���$�Y�D�L�O�D�E�L�O�L�W�\���	���3�U�L�F�L�Q�J

�k�������������%�H�Q�F�K�&�K�H�P�����$�O�O���U�L�J�K�W�V���U�H�V�H�U�Y�H�G�� �� �������� �7�H�F�K���6�X�S�S�R�U�W

https://www.benchchem.com/product/b1196854?utm_src=pdf-body
https://www.benchchem.com/product/b1196854?utm_src=pdf-body
https://www.benchchem.com/product/b1196854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


�V�S�H�U�P�L�G�L�Q�H���V�S�H�U�P�L�Q�H���1�����D�F�H�W�\�O�W�U�D�Q�V�I�H�U�D�V�H�����6�6�$�7�����F�D�Q���O�H�D�G���W�R���L�Q�F�U�H�D�V�H�G���D�F�H�W�\�O�D�W�L�R�Q���R�I

�S�R�O�\�D�P�L�Q�H�V���O�L�N�H���S�X�W�U�H�V�F�L�Q�H���D�Q�G���V�S�H�U�P�L�G�L�Q�H�����U�H�V�X�O�W�L�Q�J���L�Q���H�O�H�Y�D�W�H�G���O�H�Y�H�O�V���R�I���W�K�H�L�U���D�F�H�W�\�O�D�W�H�G

�G�H�U�L�Y�D�W�L�Y�H�V��

Experimental Workflow for Biomarker Discovery
�7�K�H���I�R�O�O�R�Z�L�Q�J���G�L�D�J�U�D�P���L�O�O�X�V�W�U�D�W�H�V���D���W�\�S�L�F�D�O���Z�R�U�N�I�O�R�Z���I�R�U���W�K�H���G�L�V�F�R�Y�H�U�\���D�Q�G���Y�D�O�L�G�D�W�L�R�Q���R�I���X�U�L�Q�D�U�\

�E�L�R�P�D�U�N�H�U�V���O�L�N�H���G�L�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H��

�&�D�S�W�L�R�Q�����(�[�S�H�U�L�P�H�Q�W�D�O���Z�R�U�N�I�O�R�Z���I�R�U���X�U�L�Q�D�U�\���S�R�O�\�D�P�L�Q�H���E�L�R�P�D�U�N�H�U���D�Q�D�O�\�V�L�V��

Polyamine Metabolism Pathway
�7�K�L�V���G�L�D�J�U�D�P���L�O�O�X�V�W�U�D�W�H�V���W�K�H���F�H�Q�W�U�D�O���U�R�O�H���R�I���V�S�H�U�P�L�G�L�Q�H���V�S�H�U�P�L�Q�H���1�����D�F�H�W�\�O�W�U�D�Q�V�I�H�U�D�V�H�����6�6�$�7�����L�Q

�W�K�H���J�H�Q�H�U�D�W�L�R�Q���R�I���D�F�H�W�\�O�D�W�H�G���S�R�O�\�D�P�L�Q�H�V��

�&�D�S�W�L�R�Q�����6�L�P�S�O�L�I�L�H�G���S�R�O�\�D�P�L�Q�H���D�F�H�W�\�O�D�W�L�R�Q���S�D�W�K�Z�D�\��

�1�H�H�G���&�X�V�W�R�P���6�\�Q�W�K�H�V�L�V�"

�%�H�Q�F�K�&�K�H�P���R�I�I�H�U�V���F�X�V�W�R�P���V�\�Q�W�K�H�V�L�V���I�R�U���U�D�U�H���H�D�U�W�K���F�D�U�E�L�G�H�V���D�Q�G���V�S�H�F�L�I�L�F���L�V�R�W�R�S�L�F�O�D�E�H�O�L�Q�J��

�(�P�D�L�O�����L�Q�I�R�#�E�H�Q�F�K�F�K�H�P���F�R�P���R�U���5�H�T�X�H�V�W���4�X�R�W�H���2�Q�O�L�Q�H��

References

�������'�L�V�F�U�L�P�L�Q�D�W�L�R�Q���E�H�W�Z�H�H�Q���3�D�Q�F�U�H�D�W�L�F���&�D�Q�F�H�U�����3�D�Q�F�U�H�D�W�L�W�L�V���D�Q�G���+�H�D�O�W�K�\���&�R�Q�W�U�R�O�V���8�V�L�Q�J
�8�U�L�Q�D�U�\���3�R�O�\�D�P�L�Q�H���3�D�Q�H�O�������3�X�E�0�H�G���>�S�X�E�P�H�G���Q�F�E�L���Q�O�P���Q�L�K���J�R�Y�@

�������'�L�V�F�U�L�P�L�Q�D�W�L�R�Q���E�H�W�Z�H�H�Q���3�D�Q�F�U�H�D�W�L�F���&�D�Q�F�H�U�����3�D�Q�F�U�H�D�W�L�W�L�V���D�Q�G���+�H�D�O�W�K�\���&�R�Q�W�U�R�O�V���8�V�L�Q�J
�8�U�L�Q�D�U�\���3�R�O�\�D�P�L�Q�H���3�D�Q�H�O���>�R�X�F�L���G�Q�W�E���J�R�Y���X�D�@

�7�R���F�L�W�H���W�K�L�V���G�R�F�X�P�H�Q�W�����%�H�Q�F�K�&�K�H�P�����>�8�Q�U�D�Y�H�O�L�Q�J���'�L�V�H�D�V�H���6�H�Y�H�U�L�W�\�����$���&�R�P�S�D�U�D�W�L�Y�H���$�Q�D�O�\�V�L�V���R�I
�'�L�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H���/�H�Y�H�O�V�@�����%�H�Q�F�K�&�K�H�P�����>���������@�����>�2�Q�O�L�Q�H���3�'�)�@�����$�Y�D�L�O�D�E�O�H���D�W��
�>�K�W�W�S�V�������Z�Z�Z���E�H�Q�F�K�F�K�H�P���F�R�P���S�U�R�G�X�F�W���E�����������������F�R�U�U�H�O�D�W�L�Q�J���G�L�D�F�H�W�\�O�S�X�W�U�H�V�F�L�Q�H���O�H�Y�H�O�V���Z�L�W�K��
�G�L�V�H�D�V�H���V�H�Y�H�U�L�W�\�@

�'�L�V�F�O�D�L�P�H�U���	���'�D�W�D���9�D�O�L�G�L�W�\��

�9�D�O�L�G�D�W�L�R�Q���	���&�R�P�S�D�U�D�W�L�Y�H
�&�K�H�F�N���$�Y�D�L�O�D�E�L�O�L�W�\���	���3�U�L�F�L�Q�J

�k�������������%�H�Q�F�K�&�K�H�P�����$�O�O���U�L�J�K�W�V���U�H�V�H�U�Y�H�G�� �� �������� �7�H�F�K���6�X�S�S�R�U�W

https://www.benchchem.com/product/b1196854?utm_src=pdf-body
https://www.benchchem.com/product/b1196854?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/35135363/
https://pubmed.ncbi.nlm.nih.gov/35135363/
https://ouci.dntb.gov.ua/en/works/4V3BjGWl/
https://ouci.dntb.gov.ua/en/works/4V3BjGWl/
https://www.benchchem.com/product/b1196854#correlating-diacetylputrescine-levels-with-disease-severity
https://www.benchchem.com/product/b1196854#correlating-diacetylputrescine-levels-with-disease-severity
https://www.benchchem.com/product/b1196854#correlating-diacetylputrescine-levels-with-disease-severity
https://www.benchchem.com/product/b1196854#correlating-diacetylputrescine-levels-with-disease-severity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


�7�K�H���L�Q�I�R�U�P�D�W�L�R�Q���S�U�R�Y�L�G�H�G���L�Q���W�K�L�V���G�R�F�X�P�H�Q�W���L�V���I�R�U���5�H�V�H�D�U�F�K���8�V�H���2�Q�O�\�����5�8�2�����D�Q�G���L�V���V�W�U�L�F�W�O�\���Q�R�W

�L�Q�W�H�Q�G�H�G���I�R�U���G�L�D�J�Q�R�V�W�L�F���R�U���W�K�H�U�D�S�H�X�W�L�F���S�U�R�F�H�G�X�U�H�V�����:�K�L�O�H���%�H�Q�F�K�&�K�H�P���V�W�U�L�Y�H�V���W�R���S�U�R�Y�L�G�H

�D�F�F�X�U�D�W�H���S�U�R�W�R�F�R�O�V�����Z�H���P�D�N�H���Q�R���Z�D�U�U�D�Q�W�L�H�V�����H�[�S�U�H�V�V���R�U���L�P�S�O�L�H�G�����U�H�J�D�U�G�L�Q�J���W�K�H���I�L�W�Q�H�V�V���R�I���W�K�L�V

�S�U�R�G�X�F�W���I�R�U���H�Y�H�U�\���V�S�H�F�L�I�L�F���H�[�S�H�U�L�P�H�Q�W�D�O���V�H�W�X�S��

�7�H�F�K�Q�L�F�D�O���6�X�S�S�R�U�W���7�K�H���S�U�R�W�R�F�R�O�V���S�U�R�Y�L�G�H�G���D�U�H���I�R�U���U�H�I�H�U�H�Q�F�H���S�X�U�S�R�V�H�V�����8�Q�V�X�U�H���L�I���W�K�L�V���U�H�D�J�H�Q�W

�V�X�L�W�V���\�R�X�U���H�[�S�H�U�L�P�H�Q�W�"���>�&�R�Q�W�D�F�W���R�X�U���3�K���'�����6�X�S�S�R�U�W���7�H�D�P���I�R�U���D���F�R�P�S�D�W�L�E�L�O�L�W�\���F�K�H�F�N�@

�1�H�H�G���,�Q�G�X�V�W�U�L�D�O���%�X�O�N���*�U�D�G�H�"�� �5�H�T�X�H�V�W���&�X�V�W�R�P���6�\�Q�W�K�H�V�L�V���4�X�R�W�H

�%�H�Q�F�K�&�K�H�P
�2�X�U���P�L�V�V�L�R�Q���L�V���W�R���E�H���W�K�H���W�U�X�V�W�H�G���J�O�R�E�D�O���V�R�X�U�F�H���R�I

�H�V�V�H�Q�W�L�D�O���D�Q�G���D�G�Y�D�Q�F�H�G���F�K�H�P�L�F�D�O�V�����H�P�S�R�Z�H�U�L�Q�J

�V�F�L�H�Q�W�L�V�W�V���D�Q�G���U�H�V�H�D�U�F�K�H�U�V���W�R���G�U�L�Y�H���S�U�R�J�U�H�V�V���L�Q���V�F�L�H�Q�F�H

�D�Q�G���L�Q�G�X�V�W�U�\��

�&�R�Q�W�D�F�W

�$�G�G�U�H�V�V���������������(���*�X�D�V�W�L���5�G

�2�Q�W�D�U�L�R�����&�$�����������������8�Q�L�W�H�G���6�W�D�W�H�V

�3�K�R�Q�H��������������������������������

�(�P�D�L�O�����L�Q�I�R�#�E�H�Q�F�K�F�K�H�P���F�R�P

�9�D�O�L�G�D�W�L�R�Q���	���&�R�P�S�D�U�D�W�L�Y�H
�&�K�H�F�N���$�Y�D�L�O�D�E�L�O�L�W�\���	���3�U�L�F�L�Q�J

�k�������������%�H�Q�F�K�&�K�H�P�����$�O�O���U�L�J�K�W�V���U�H�V�H�U�Y�H�G�� �� �������� �7�H�F�K���6�X�S�S�R�U�W

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1196854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

